3-(3-Cyanophenyl)picolinic acid, 95%

• IUPAC Name: 3-(3-cyanophenyl)pyridine-2-carboxylic acid
• InChI: InChI=1S/C13H8N2O2/c14-8-9-3-1-4-10(7-9)11-5-2-6-15-12(11)13(16)17/h1-7H,(H,16,17)
• InChI Key: QYQLXBMTHTXEQN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C2=C(N=CC=C2)C(=O)O)C#N
• Molecular Formula: C13H8N2O2
• Molecular Weight: 224.21 g/mol

Description

3-(3-Cyanophenyl)picolinic acid (3-CPA) is an organic compound with the chemical formula C10H8N2O2. It is a derivative of picolinic acid and is composed of a phenyl ring with a cyano group attached to one of the carbon atoms. 3-CPA is a white crystalline solid that is soluble in water and organic solvents. It is used in a variety of scientific and industrial applications, including as a reagent in organic synthesis, as a corrosion inhibitor, and as a catalyst in the production of polymers. It has also been used in the study of biochemical and physiological processes, as well as in the development of new drugs and therapies.

Scientific Research Applications

3-(3-Cyanophenyl)picolinic acid, 95% has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a corrosion inhibitor, and as a catalyst in the production of polymers. It has also been used in the study of biochemical and physiological processes, as well as in the development of new drugs and therapies.

Mechanism of Action

The mechanism of action of 3-(3-Cyanophenyl)picolinic acid, 95% is not fully understood. However, it is believed to act as a chelating agent, binding to metal ions and forming stable complexes. It has been shown to bind to iron, zinc, and copper ions, and is thought to act as a metal ion scavenger.
Biochemical and Physiological Effects
3-(3-Cyanophenyl)picolinic acid, 95% has been studied for its potential biochemical and physiological effects. It has been shown to inhibit the activity of cytochrome P450 enzymes, which are involved in drug metabolism. It has also been shown to inhibit the activity of adenosine deaminase, an enzyme involved in purine metabolism. In addition, 3-(3-Cyanophenyl)picolinic acid, 95% has been shown to inhibit the growth of cancer cells in vitro, suggesting it may have potential anti-cancer properties.

Advantages and Limitations for Lab Experiments

3-(3-Cyanophenyl)picolinic acid, 95% has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and it is soluble in both water and organic solvents. It is also relatively stable and has a low toxicity. However, it is important to note that 3-(3-Cyanophenyl)picolinic acid, 95% can be toxic if ingested, and should be handled with care.

Future Directions

There are several potential future directions for research on 3-(3-Cyanophenyl)picolinic acid, 95%. These include further study of its mechanism of action, its potential biochemical and physiological effects, and its potential applications in drug development. Additionally, further research could be done to explore the potential of 3-(3-Cyanophenyl)picolinic acid, 95% as an anti-cancer agent, as well as its potential use in other medical applications. Finally, further research could be done to develop more efficient and cost-effective synthesis methods for 3-(3-Cyanophenyl)picolinic acid, 95%.

Synthesis Methods

3-(3-Cyanophenyl)picolinic acid, 95% can be synthesized in several ways. One method involves the reaction of picolinic acid with cyanogen bromide in the presence of a base. This reaction yields 3-(3-Cyanophenyl)picolinic acid, 95% and bromide ions as the byproducts. Another method involves the reaction of 3-chloro-4-methoxybenzaldehyde with anhydrous ammonia in the presence of a base. This reaction yields 3-(3-Cyanophenyl)picolinic acid, 95% and other byproducts. Finally, 3-(3-Cyanophenyl)picolinic acid, 95% can be synthesized from the reaction of 3-chloro-4-methoxybenzaldehyde with anhydrous ammonia in the presence of a base and a catalyst.